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Compound of Interest

Compound Name: 2-Hydroxyicosanoic acid
CAS No.: 16742-48-6
Cat. No.: B098053
Get Quote
. J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Hydroxyicosanoic acid. Adherence to these
procedures is vital for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling 2-Hydroxyicosanoic acid, it is imperative to use appropriate personal
protective equipment (PPE) to prevent skin and eye contact, as well as inhalation. The
following table summarizes the recommended PPE based on safety data sheets for similar
alpha-hydroxy acids.
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PPE Category

Specifications

Standards and
Regulations

Eye and Face Protection

Chemical safety goggles with
side-shields. A face shield may
also be necessary for splash
risks.[1][2][3]

Comply with OSHA's 29 CFR
1910.133 or European
Standard EN166.[2]

Hand Protection

Wear suitable protective
gloves resistant to the
chemical. Always inspect

gloves prior to use.[1][2][4]

Follow OSHA's 29 CFR
1910.138 for hand protection.

Skin and Body Protection

Wear impervious clothing to
prevent skin exposure.[1][4] In
some situations, protective

boots may be required.

Respiratory Protection

Use a government-approved
respirator in case of
inadequate ventilation or when
dust, mist, or spray is
generated.[2][3][4]

Adhere to OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149.[2]

Operational and Disposal Plans

Handling Procedures:

o Always work in a well-ventilated area, such as a fume hood, to minimize inhalation of dust or

vapors.[1][2][4]

¢ Avoid contact with skin and eyes.[1][4]

e Do not eat, drink, or smoke when using this product.[5]

e Wash hands thoroughly after handling.[5]

» Keep containers tightly sealed when not in use.[1][4]
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Storage:

Store in a cool, well-ventilated area.[1][4]

Recommended storage temperature is -20°C for long-term stability.[1]

Keep away from direct sunlight and sources of ignition.[1][4]

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[1]

Spill Response:

Use full personal protective equipment during cleanup.[1][4]

Absorb spills with an inert material (e.g., diatomite, universal binders).[1][4]

Decontaminate surfaces by scrubbing with alcohol.[1][4]

Collect contaminated material in a suitable container for disposal.[4][5]

Prevent spilled material from entering drains or water courses.[1][4]
Disposal:

» Dispose of waste material in accordance with national and local regulations.
e Do not mix with other waste.

e Handle uncleaned containers as you would the product itself.

Procedural Workflow for Safe Handling

The following diagram outlines the essential step-by-step process for the safe handling of 2-
Hydroxyicosanoic acid, from preparation to disposal.
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Safe Handling Workflow for 2-Hydroxyicosanoic Acid

Storage
- Tightly sealed container End of use

- Cool, well-ventilated area (-20°C)
E——
Disposal
Preparation Handling - Follow local regulations
- Review SDS [—®| - Use in awell-ventilated area (fume hood) | - _________ q - Use licensed waste disposal company
It Spill Occur: > Spill Response

- Wear appropriate PPE - Avoid generating 1 - Evacuate and ventilate

- Absorb with inert material
- Decontaminate

First Aid

In Case of Exposure - Eye Contact: Flush with water

- Skin Contact: Wash with water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hydroxyicosanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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